molecular formula C14H10N2O2S B1626522 Phenyl 1,3-benzothiazol-2-ylcarbamate CAS No. 28953-17-5

Phenyl 1,3-benzothiazol-2-ylcarbamate

Cat. No. B1626522
CAS RN: 28953-17-5
M. Wt: 270.31 g/mol
InChI Key: JRLUQGSODQQBFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phenyl 1,3-benzothiazol-2-ylcarbamate is a useful research compound. Its molecular formula is C14H10N2O2S and its molecular weight is 270.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenyl 1,3-benzothiazol-2-ylcarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenyl 1,3-benzothiazol-2-ylcarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

28953-17-5

Product Name

Phenyl 1,3-benzothiazol-2-ylcarbamate

Molecular Formula

C14H10N2O2S

Molecular Weight

270.31 g/mol

IUPAC Name

phenyl N-(1,3-benzothiazol-2-yl)carbamate

InChI

InChI=1S/C14H10N2O2S/c17-14(18-10-6-2-1-3-7-10)16-13-15-11-8-4-5-9-12(11)19-13/h1-9H,(H,15,16,17)

InChI Key

JRLUQGSODQQBFK-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)OC(=O)NC2=NC3=CC=CC=C3S2

Canonical SMILES

C1=CC=C(C=C1)OC(=O)NC2=NC3=CC=CC=C3S2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.